

# Structure-activity relationship of N-substituted tryptamines.

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: 2-(1H-Indol-1-yl)-N-methylethanamine

CAS No.: 148806-52-4

Cat. No.: B169580

[Get Quote](#)

An In-Depth Technical Guide to the Structure-Activity Relationships of N-Substituted Tryptamines

## Abstract

This technical guide provides a comprehensive analysis of the structure-activity relationships (SAR) governing the pharmacological effects of N-substituted tryptamines. Tryptamines are a broad class of monoamine alkaloids, featuring a core indole scaffold, that includes endogenous neurotransmitters like serotonin and potent psychoactive compounds.[1] Their activity, particularly as agonists at the serotonin 2A (5-HT2A) receptor, is profoundly influenced by chemical substitutions at the terminal amine, the indole ring, and the ethylamine side chain.[2] [3] This document synthesizes data from foundational and contemporary research to elucidate the causal links between specific structural modifications and their impact on receptor affinity, functional potency, and in vivo effects. We will explore the key pharmacophore, detail the SAR at various substitution points, present validated experimental protocols for assessing these relationships, and summarize critical data in a comparative format. This guide is intended for

researchers, scientists, and drug development professionals engaged in the study of serotonergic systems and the rational design of novel psychoactive and therapeutic agents.

## The Tryptamine Pharmacophore: A Foundation for Activity

The tryptamine molecule is structurally defined by an indole ring fused to a pyrrole ring, with a 2-aminoethyl group attached at the third carbon position of the indole.[4] This core structure is shared by the essential neurotransmitter serotonin (5-hydroxytryptamine) and is the foundational scaffold for a vast array of psychoactive compounds.[1] The interaction of these molecules with their biological targets, primarily G protein-coupled receptors (GPCRs), is dictated by the specific chemical groups appended to this core.

The key points of modification that dictate the pharmacological profile are:

- The Terminal Amine (N): Substitution on the nitrogen atom of the ethylamine side chain is a critical determinant of potency and efficacy. This is the focus of the "N-substituted tryptamines."
- The Indole Ring (Positions 4 and 5): Substitution on the benzene portion of the indole ring, particularly at the 4- and 5-positions, significantly modulates receptor affinity and can introduce unique pharmacological properties.
- The Ethylamine Side Chain ( $\alpha$  and  $\beta$  carbons): While less common for classic psychedelics, substitution on the ethylamine "backbone" can alter metabolic stability and receptor interaction.



Figure 1: The core tryptamine pharmacophore with key substitution points.

[Click to download full resolution via product page](#)

## The Serotonin 2A (5-HT<sub>2A</sub>) Receptor: The Primary Target

The quintessential effects of classic psychedelic tryptamines are mediated primarily through their agonist activity at the 5-HT<sub>2A</sub> receptor.[3][5] This receptor, a GPCR coupled to the Gq/G11 signaling pathway, is widely expressed in the central nervous system, particularly in cortical regions.[2] Activation of the 5-HT<sub>2A</sub> receptor is necessary for the hallucinogenic effects of tryptamines and is the basis for the most common behavioral assay used in preclinical models, the head-twitch response (HTR) in rodents.[2][6] Therefore, understanding the SAR of N-substituted tryptamines largely involves dissecting how structural changes affect their interaction with this specific receptor.

```
// Nodes Tryptamine [label="Tryptamine Agonist", fillcolor="#4285F4"]; Receptor [label="5-HT2A Receptor", fillcolor="#4285F4"]; G_Protein [label="Gq/G11 Protein", fillcolor="#EA4335"]; PLC [label="Phospholipase C (PLC)", fillcolor="#EA4335"]; PIP2 [label="PIP2", fillcolor="#FBBC05"]; IP3 [label="IP3", fillcolor="#FBBC05"]; DAG [label="DAG", fillcolor="#FBBC05"]; Ca_Release [label="Ca2+ Release\n(from ER)", fillcolor="#34A853"]; PKC [label="Protein Kinase C (PKC)\nActivation", fillcolor="#34A853"]; Response [label="Cellular Response", fillcolor="#5F6368"];
```

```
// Edges Tryptamine -> Receptor [label="Binds & Activates"]; Receptor -> G_Protein [label="Activates"]; G_Protein -> PLC [label="Activates"]; PLC -> PIP2 [label="Cleaves"]; PIP2 -> IP3; PIP2 -> DAG; IP3 -> Ca_Release [label="Induces"]; DAG -> PKC [label="Activates"]; Ca_Release -> Response; PKC -> Response; } Caption: Figure 2. Canonical Gq/G11 signaling pathway of the 5-HT2A receptor.
```

## Analysis of Structure-Activity Relationships N-Substitutions on the Terminal Amine

The nature of the alkyl groups on the terminal nitrogen atom is a primary driver of pharmacological activity. The simplest psychoactive tryptamine, N,N-dimethyltryptamine (DMT), serves as a crucial benchmark.[7]

- **Effect of Alkyl Chain Length:** Increasing the length of the N-alkyl substituents from methyl (DMT) to ethyl (DET) or propyl (DPT) does not drastically alter binding affinity at the 5-HT<sub>2A</sub>

receptor. For instance, DMT, DET, and DPT exhibit  $K_i$  values of 347 nM, 530 nM, and 374 nM, respectively.[7] However, these modifications can influence functional efficacy. DPT, for example, shows higher efficacy at the 5-HT<sub>2A</sub> receptor compared to DMT.[7]

- **Steric Bulk and Asymmetry:** Increasing the steric bulk with branched chains, such as in N,N-diisopropyltryptamine (DiPT), can impact receptor interaction and selectivity. Some tryptamines with bulkier N-alkyl groups have been shown to have lower potency at 5-HT<sub>2C</sub> receptors, potentially increasing selectivity for the 5-HT<sub>2A/2B</sub> subtypes.[8] Asymmetric substitutions (e.g., N-methyl-N-isopropyltryptamine, MiPT) also produce active compounds, indicating the receptor pocket can accommodate a degree of asymmetry.[9]
- **Transporter Interactions:** N,N-dialkyltryptamines also act as substrates for the serotonin transporter (SERT).[9] Studies have shown that DMT, MiPT, DPT, and DiPT inhibit serotonin transport with  $K_i$  values in the low micromolar range, suggesting they can be taken up into neurons via this mechanism.[9] This transporter activity may contribute to their overall neurochemical profile by increasing intracellular concentrations.[9]

## Substitutions on the Indole Ring

Modifications to the indole ring, especially at the 4- and 5-positions, have profound effects on 5-HT<sub>2A</sub> receptor activity.

- **4-Position Hydroxylation:** The addition of a hydroxyl group at the 4-position, as seen in psilocin (4-OH-DMT), dramatically increases 5-HT<sub>2A</sub> receptor affinity and potency. 4-OH-DMT has a  $K_i$  of 79 nM at the 5-HT<sub>2A</sub> receptor, a significant increase in affinity compared to DMT (347 nM).[7] Its functional potency is also much higher, with an EC<sub>50</sub> of 69 nM compared to DMT's 540 nM.[7] This high potency is a general trend across 4-hydroxy tryptamines, which typically have EC<sub>50</sub> values in the 1–10 nM range in calcium mobilization assays.[8][10]
- **4-Position Acetyloxy (Prodrugs):** Compounds like 4-acetoxy-DMT (4-AcO-DMT) are considered prodrugs of their 4-hydroxy analogs.[8] In vitro, O-acetylation reduces 5-HT<sub>2A</sub> potency by about 10- to 20-fold.[8][10] However, in vivo, these compounds are readily deacetylated to the more active 4-hydroxy form, resulting in HTR potencies that are very similar to their phenolic counterparts.[8] This demonstrates a key principle of medicinal chemistry where a compound's in vivo activity can be governed by its metabolic conversion.

- 5-Position Substitution: Adding a methoxy group at the 5-position, as in 5-MeO-DMT, also generally increases affinity and potency over the unsubstituted parent compound.<sup>[7]</sup> For example, 5-MeO-DPT and 5-MeO-MiPT are among the tryptamines with significantly higher 5-HT<sub>2A</sub> affinity than DMT.<sup>[7]</sup> Many 5-MeO substituted compounds act as full or nearly full agonists at the 5-HT<sub>2A</sub> receptor.<sup>[7]</sup>

## Quantitative SAR Data

The following tables summarize key quantitative data for a selection of N-substituted tryptamines, illustrating the principles discussed above.

Table 1: In Vitro Receptor Affinity (K<sub>i</sub>) and Functional Potency (EC<sub>50</sub>) at the Human 5-HT<sub>2A</sub> Receptor

| Compound   | N-Substitution        | Indole Substitution | 5-HT <sub>2A</sub> K <sub>i</sub> (nM)<br><sup>[7]</sup> | 5-HT <sub>2A</sub> EC <sub>50</sub> (nM) <sup>[7]</sup> |
|------------|-----------------------|---------------------|----------------------------------------------------------|---------------------------------------------------------|
| DMT        | N,N-Dimethyl          | Unsubstituted       | 347                                                      | 540                                                     |
| DET        | N,N-Diethyl           | Unsubstituted       | 530                                                      | ~527 (similar to DMT)                                   |
| DPT        | N,N-Dipropyl          | Unsubstituted       | 374                                                      | ~527 (similar to DMT)                                   |
| Psilocin   | N,N-Dimethyl          | 4-Hydroxy           | 79                                                       | 69                                                      |
| 4-AcO-DMT  | N,N-Dimethyl          | 4-Acetoxy           | 93                                                       | 109                                                     |
| 5-MeO-DMT  | N,N-Dimethyl          | 5-Methoxy           | Data not in source                                       | Data not in source                                      |
| 5-MeO-DPT  | N,N-Dipropyl          | 5-Methoxy           | High Affinity                                            | 148                                                     |
| 5-MeO-MiPT | N-Methyl, N-Isopropyl | 5-Methoxy           | High Affinity                                            | 126                                                     |

Note: "High Affinity" indicates a statistically significant increase in affinity compared to DMT as reported in the source literature, though a specific K<sub>i</sub> value was not provided in the cited text.<sup>[7]</sup>

Table 2: In Vivo Potency in the Mouse Head-Twitch Response (HTR) Assay

| Compound  | N-Substitution    | Indole Substitution | HTR ED50 (mg/kg)<br>[8] |
|-----------|-------------------|---------------------|-------------------------|
| Psilocin  | N,N-Dimethyl      | 4-Hydroxy           | 1.12                    |
| 4-AcO-DMT | N,N-Dimethyl      | 4-Acetoxy           | 1.48                    |
| 4-OH-MET  | N-Methyl, N-Ethyl | 4-Hydroxy           | 1.25                    |
| 4-OH-DET  | N,N-Diethyl       | 4-Hydroxy           | 1.09                    |
| 4-OH-DIPT | N,N-Diisopropyl   | 4-Hydroxy           | 2.11                    |

Note: The HTR assay is a behavioral proxy for 5-HT<sub>2A</sub> receptor activation in vivo.[6][11]

## Methodologies for SAR Determination

A robust understanding of SAR is built upon a foundation of validated experimental protocols. The workflow typically progresses from determining binding affinity and functional potency in vitro to assessing behavioral effects in vivo.

```
// Nodes Synthesis [label="Compound\nSynthesis", fillcolor="#F1F3F4"]; Binding [label="In  
Vitro\nRadioligand Binding Assay", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Function  
[label="In Vitro\nFunctional Assay", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Behavior  
[label="In Vivo\nBehavioral Assay", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis  
[label="SAR Analysis &\nInterpretation", fillcolor="#FBBC05];
```

```
// Invisible nodes for layout subgraph { rank=same; Binding; Function; }
```

```
// Edges Synthesis -> Binding [label="Determine Affinity (Ki)"]; Synthesis -> Function  
[label="Determine Potency (EC50)\n& Efficacy (Emax)"]; Binding -> Analysis; Function ->  
Analysis; Function -> Behavior [label="Predict In Vivo Effects"]; Behavior -> Analysis  
[label="Confirm Activity (ED50)"]; } Caption: Figure 3. Experimental workflow for determining  
structure-activity relationships.
```

## Protocol: Radioligand Binding Assay for 5-HT<sub>2A</sub> Receptor Affinity

This protocol describes a method to determine the binding affinity ( $K_i$ ) of a test compound by measuring its ability to compete with a known radiolabeled ligand for binding to the 5-HT<sub>2A</sub> receptor.<sup>[12]</sup>

**Principle:** This is a competitive binding assay. A constant concentration of a high-affinity radioligand (e.g., [<sup>3</sup>H]ketanserin) is incubated with a source of 5-HT<sub>2A</sub> receptors (e.g., rat frontal cortex homogenate or cells expressing the receptor).<sup>[12]</sup> The unlabeled test compound is added at increasing concentrations, and its ability to displace the radioligand is measured. The concentration of the test compound that displaces 50% of the specific binding of the radioligand is the IC<sub>50</sub>, which is then used to calculate the  $K_i$ .

### Step-by-Step Methodology:

- **Membrane Preparation:** Homogenize tissue (e.g., rat frontal cortex) or cells expressing the h5-HT<sub>2A</sub> receptor in a cold lysis buffer. Centrifuge the homogenate to pellet the membranes. Wash the pellet and resuspend it in an appropriate assay buffer. Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).<sup>[13]</sup>
- **Assay Setup (96-well format):**
  - To each well, add the membrane preparation (e.g., 70 µg of protein/well).<sup>[12]</sup>
  - Add increasing concentrations of the test compound (typically a 10-point dilution series).
  - For determining "total binding," add vehicle instead of the test compound.
  - For determining "non-specific binding," add a saturating concentration of a known, non-labeled 5-HT<sub>2A</sub> ligand (e.g., 10 µM ketanserin).
- **Radioligand Addition:** Add a fixed concentration of the radioligand (e.g., [<sup>3</sup>H]ketanserin at a concentration near its  $K_d$ , ~2.0 nM) to all wells.<sup>[12]</sup> The final assay volume is typically 250 µL.<sup>[13]</sup>

- Incubation: Incubate the plate for a set time to reach equilibrium (e.g., 60 minutes at 30°C) with gentle agitation.[\[13\]](#)
- Harvesting: Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/B or GF/C), which traps the membranes with bound radioligand. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.[\[13\]](#)
- Quantification: Dry the filter plate, add a scintillation cocktail, and count the radioactivity in each well using a microplate scintillation counter.[\[12\]](#)
- Data Analysis:
  - Calculate Specific Binding = Total Binding - Non-Specific Binding.
  - Plot the percentage of specific binding against the log concentration of the test compound.
  - Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the IC50 value.
  - Calculate the  $K_i$  using the Cheng-Prusoff equation:  $K_i = IC_{50} / (1 + [L]/K_d)$ , where  $[L]$  is the concentration of the radioligand and  $K_d$  is its dissociation constant.[\[13\]](#)

**Self-Validation & Causality:** This protocol includes internal controls for total and non-specific binding, ensuring that the measured displacement is due to specific interaction with the receptor. The use of a saturating concentration of a known competitor validates that the displacement is target-specific. The Cheng-Prusoff correction accounts for the competitive interaction with the radioligand, providing a true measure of the test compound's affinity.

## Protocol: Calcium Mobilization Functional Assay for 5-HT2A Potency

This protocol determines the functional potency (EC50) and efficacy (Emax) of a test compound by measuring its ability to activate the 5-HT2A receptor and trigger a downstream signaling event.[\[8\]](#)[\[10\]](#)

**Principle:** The 5-HT2A receptor canonically signals through the Gq/G11 pathway, which activates phospholipase C (PLC), leading to the production of inositol trisphosphate (IP3) and a

subsequent increase in intracellular calcium ( $[Ca^{2+}]_i$ ).<sup>[14][15]</sup> This assay uses cells stably expressing the 5-HT<sub>2A</sub> receptor that have been loaded with a fluorescent calcium indicator dye. Agonist binding leads to a quantifiable increase in fluorescence, which is proportional to the degree of receptor activation.

#### Step-by-Step Methodology:

- **Cell Culture and Plating:** Culture cells (e.g., HEK293 or CHO) stably expressing the human 5-HT<sub>2A</sub> receptor. Plate the cells into a 96- or 384-well black-walled, clear-bottom plate and allow them to grow to near-confluency.
- **Dye Loading:** Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Cal-520 AM) in a suitable buffer (e.g., HBSS) for a specified time (e.g., 60 minutes at 37°C). The AM ester allows the dye to cross the cell membrane, where it is cleaved by intracellular esterases, trapping the active dye inside.
- **Compound Preparation:** Prepare serial dilutions of the test compounds and a reference full agonist (e.g., serotonin) in the assay buffer.
- **Fluorescence Measurement:** Place the cell plate into a fluorescence plate reader (e.g., a FLIPR or FlexStation). The instrument measures baseline fluorescence before adding the compounds.
- **Compound Addition & Signal Reading:** The instrument automatically injects the compounds into the wells while continuously reading the fluorescence intensity over time (typically for 2-3 minutes).
- **Data Analysis:**
  - The response is typically measured as the peak fluorescence intensity minus the baseline reading.
  - Normalize the data to the response of the vehicle control (0%) and the maximal response of the reference full agonist, serotonin (100%).
  - Plot the normalized response against the log concentration of the test compound.

- Fit the data using a non-linear regression model (sigmoidal dose-response) to determine the EC50 (concentration for 50% maximal response) and Emax (maximal efficacy relative to the reference agonist).

**Self-Validation & Causality:** The use of a known full agonist like serotonin provides a benchmark for maximal system response (100% efficacy). A vehicle control establishes the baseline (0% activity). Testing in untransfected parental cells can be used to confirm that the observed calcium flux is specifically mediated by the expressed 5-HT2A receptor. This direct measurement of a downstream signaling event provides a causal link between receptor binding and cellular function.

## Protocol: Mouse Head-Twitch Response (HTR) for In Vivo 5-HT2A Activation

This protocol provides a behavioral measure of in vivo 5-HT2A receptor activation.[\[6\]](#)

**Principle:** The head-twitch response (HTR) is a rapid, side-to-side rotational head movement in rodents that is reliably induced by 5-HT2A receptor agonists.[\[6\]](#)[\[11\]](#) The frequency of these twitches is dose-dependent and is considered a behavioral homolog of hallucinogenic effects in humans.[\[11\]](#)

### Step-by-Step Methodology:

- **Animal Acclimation:** Use male C57BL/6J mice, a common strain for this assay.[\[8\]](#) Acclimate the animals to the testing environment (e.g., individual clear polycarbonate cages) for at least 30-60 minutes before drug administration to reduce stress-induced behaviors.
- **Compound Administration:** Administer the test compound via a specific route (e.g., intraperitoneal, IP, or subcutaneous, SC) at various doses. Include a vehicle control group.
- **Observation Period:** Immediately after injection, place the mice back into their individual cages and record their behavior for a defined period (e.g., 30-60 minutes). The observation can be done by a trained observer blind to the experimental conditions or by using an automated video tracking system.[\[6\]](#)[\[16\]](#)
- **Quantification:** Count the total number of head twitches for each animal during the observation period. A head twitch is a distinct, rapid, non-convulsive movement of the head.

- Data Analysis:
  - Plot the mean number of head twitches against the drug dose.
  - Determine the ED50 (the dose that produces 50% of the maximal response) by fitting the dose-response data to a non-linear regression model.

**Self-Validation & Causality:** The specificity of the HTR to 5-HT2A activation can be validated by pre-treating animals with a selective 5-HT2A antagonist (e.g., ketanserin or M100907), which should block the HTR induced by the agonist. This pharmacological challenge provides a direct causal link between the observed behavior and the target receptor, ensuring the protocol is a self-validating system for assessing in vivo 5-HT2A agonism.

## Conclusion

The structure-activity relationships of N-substituted tryptamines are a well-defined yet continuously evolving field of study. The core principles demonstrate that pharmacological activity is a finely tuned interplay between substitutions on the terminal amine and the indole ring. Increasing the size of N-alkyl groups from methyl can modulate efficacy and selectivity, while the addition of a hydroxyl or methoxy group at the 4- or 5-position of the indole ring is a powerful strategy for dramatically increasing 5-HT2A receptor affinity and potency. The use of prodrugs, such as 4-acetoxy derivatives, further highlights the importance of considering metabolism in drug design. A systematic approach, utilizing a combination of in vitro binding and functional assays alongside in vivo behavioral models, is essential for accurately characterizing these relationships and guiding the rational design of novel tryptamines for research and therapeutic applications.

## References

This list is generated from the provided search results and includes clickable URLs for verification.

- Glatfelter, G. C., et al. (2022). Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter. ACS Chemical Neuroscience. [[Link](#)]

- Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Pharmacology & Translational Science. [\[Link\]](#)
- Wikipedia. (n.d.). Substituted tryptamine. Wikipedia. [\[Link\]](#)
- Wikipedia. (n.d.). Tryptamine. Wikipedia. [\[Link\]](#)
- Cozzi, N. V., et al. (2009). Dimethyltryptamine and other hallucinogenic tryptamines exhibit substrate behavior at the serotonin uptake transporter and the vesicle monoamine transporter. ResearchGate. [\[Link\]](#)
- Glatfelter, G. C., et al. (2020). Investigation of the Structure–Activity Relationships of Psilocybin Analogues. ACS Publications. [\[Link\]](#)
- Wikipedia. (n.d.). 5-HT2A receptor. Wikipedia. [\[Link\]](#)
- Cameron, L. P., et al. (2023). 5-HT2ARs Mediate Therapeutic Behavioral Effects of Psychedelic Tryptamines. PubMed. [\[Link\]](#)
- Stael, C., et al. (2022). In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R. PubMed. [\[Link\]](#)
- Dinis-Oliveira, R. J. (2017). The hallucinogenic world of tryptamines: an updated review. PubMed. [\[Link\]](#)
- Halberstadt, A. L., & Geyer, M. A. (2011). Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement. PubMed Central. [\[Link\]](#)
- Seltzman, H. H., et al. (2002). Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates. PubMed. [\[Link\]](#)
- Wikipedia. (n.d.). Head-twitch response. Wikipedia. [\[Link\]](#)
- Innoprot. (n.d.). 5-HT2A Serotonin Receptor Assay. Innoprot. [\[Link\]](#)
- Hibicke, M., et al. (2023). Rapid, open-source, and automated quantification of the head twitch response in C57BL/6J mice using DeepLabCut and Simple Behavioral Analysis.

bioRxiv. [[Link](#)]

- Gifford Bioscience. (n.d.). Radioligand Binding Assay Protocol. Gifford Bioscience. [[Link](#)]

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Substituted tryptamine - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
- 2. 5-HT2A receptor - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
- 3. The hallucinogenic world of tryptamines: an updated review - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 4. Tryptamine - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
- 5. 5-HT2ARs Mediate Therapeutic Behavioral Effects of Psychedelic Tryptamines - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 6. Characterization of the head-twitch response induced by hallucinogens in mice: detection of the behavior based on the dynamics of head movement - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 7. Pharmacologic Activity of Substituted Tryptamines at 5-Hydroxytryptamine (5-HT)2A Receptor (5-HT2AR), 5-HT2CR, 5-HT1AR, and Serotonin Transporter - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 8. Investigation of the Structure–Activity Relationships of Psilocybin Analogues - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 9. [researchgate.net](https://researchgate.net) [[researchgate.net](https://researchgate.net)]
- 10. [pubs.acs.org](https://pubs.acs.org) [[pubs.acs.org](https://pubs.acs.org)]
- 11. Head-twitch response - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]
- 12. Development of a 5-hydroxytryptamine(2A) receptor binding assay for high throughput screening using 96-well microfilter plates - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]
- 13. [giffordbioscience.com](https://giffordbioscience.com) [[giffordbioscience.com](https://giffordbioscience.com)]
- 14. In vitro assays for the functional characterization of (psychedelic) substances at the serotonin receptor 5-HT2A R - PubMed [[pubmed.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov)]

- [15. innoprot.com \[innoprot.com\]](#)
- [16. biorxiv.org \[biorxiv.org\]](#)
- To cite this document: BenchChem. [Structure-activity relationship of N-substituted tryptamines.]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b169580/docs#structure-activity-relationship-of-n-substituted-tryptamines\]](https://www.benchchem.com/product/b169580/docs#structure-activity-relationship-of-n-substituted-tryptamines)

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)